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Compound of Interest

Compound Name: N-ethyl-3-ethynylaniline

CAS No.: 1021135-66-9

Cat. No.: B1416297

Get Quote

This technical guide provides a detailed analysis of the expected spectroscopic data for N-
ethyl-3-ethynylaniline, a valuable intermediate in organic synthesis. While a complete set of

experimentally-derived spectra for this specific molecule is not readily available in public

databases, this document, grounded in the principles of spectroscopic interpretation and data

from closely related analogs, offers a robust predictive profile for its Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics. This guide is

intended for researchers, scientists, and professionals in drug development and materials

science who require a comprehensive understanding of the structural elucidation of this

compound.

Molecular Structure and Key Features
N-ethyl-3-ethynylaniline possesses a unique combination of functional groups that dictate its

spectroscopic signature: a secondary aromatic amine, an ethyl substituent, and a terminal

alkyne on a benzene ring. Understanding the interplay of these features is crucial for

interpreting its spectra.

Figure 1. Molecular structure of N-ethyl-3-ethynylaniline.
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Predicted Spectroscopic Data
The following tables summarize the predicted NMR, IR, and MS data for N-ethyl-3-
ethynylaniline. These predictions are based on the analysis of structurally similar compounds,

including 3-ethynylaniline and N-ethyl-3-methylaniline.

Table 1: Predicted ¹H NMR Spectral Data
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Justification

~7.1-7.2 t 1H H-5

Aromatic proton

ortho to the

ethylamino

group.

~6.6-6.8 m 3H H-2, H-4, H-6
Aromatic

protons.

~3.8 br s 1H N-H

Broad singlet for

the amine

proton.

~3.2 q 2H -CH₂-

Methylene

protons of the

ethyl group, split

by the methyl

protons.

~3.0 s 1H ≡C-H
Acetylenic

proton.

~1.2 t 3H -CH₃

Methyl protons of

the ethyl group,

split by the

methylene

protons.

Table 2: Predicted ¹³C NMR Spectral Data
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Chemical Shift (δ, ppm) Assignment Justification

~148 C-1
Aromatic carbon attached to

the nitrogen.

~129 C-5 Aromatic CH.

~123 C-3
Aromatic carbon attached to

the alkyne.

~118 C-6 Aromatic CH.

~116 C-4 Aromatic CH.

~114 C-2 Aromatic CH.

~83 -C≡ Quaternary acetylenic carbon.

~77 ≡C-H Terminal acetylenic carbon.

~38 -CH₂-
Methylene carbon of the ethyl

group.

~15 -CH₃
Methyl carbon of the ethyl

group.

Table 3: Predicted IR Absorption Data
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Wavenumber
(cm⁻¹)

Intensity Assignment Justification

~3400 Medium N-H stretch

Characteristic of

secondary aromatic

amines.

~3300 Sharp, Medium ≡C-H stretch
Indicative of a terminal

alkyne.

~2970-2860 Medium C-H stretch (aliphatic)
Corresponds to the

ethyl group.

~2100 Weak C≡C stretch
Characteristic of a

terminal alkyne.

~1600, 1500 Strong
C=C stretch

(aromatic)

Benzene ring

vibrations.

~1320 Medium C-N stretch
Aromatic amine C-N

bond.

Table 4: Predicted Mass Spectrometry Data
m/z Proposed Fragment Justification

145 [M]⁺ Molecular ion peak.

130 [M-CH₃]⁺
Loss of a methyl group from

the ethyl substituent.

117 [M-C₂H₄]⁺
Loss of ethene via McLafferty

rearrangement.

91 [C₇H₇]⁺

Tropylium ion, a common

fragment in aromatic

compounds.

In-Depth Spectroscopic Analysis and Rationale
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The predicted data presented above are derived from established spectroscopic principles and

comparison with experimentally obtained data for analogous molecules.

¹H and ¹³C NMR Spectroscopy
The predicted chemical shifts for the aromatic protons and carbons are based on the additive

effects of the electron-donating ethylamino group and the electron-withdrawing ethynyl group.

The ethylamino group is expected to cause an upfield shift (to lower ppm values) of the ortho

and para protons, while the ethynyl group will have a deshielding effect. The assignments for

the ethyl group protons and carbons are based on typical values for N-ethylanilines. The

distinct singlet for the acetylenic proton around 3.0 ppm is a key identifier for the terminal

alkyne functionality.

Infrared (IR) Spectroscopy
The IR spectrum is expected to clearly show the characteristic absorptions of the key functional

groups. The N-H stretch of the secondary amine will appear as a medium-intensity band

around 3400 cm⁻¹. The most diagnostic peaks will be the sharp ≡C-H stretch at approximately

3300 cm⁻¹ and the weaker C≡C stretch around 2100 cm⁻¹, confirming the presence of the

terminal alkyne. The aromatic C=C stretching vibrations and the aliphatic C-H stretches from

the ethyl group will also be prominent.

Mass Spectrometry (MS)
The electron ionization mass spectrum is predicted to show a clear molecular ion peak at m/z

145, corresponding to the molecular weight of N-ethyl-3-ethynylaniline. The primary

fragmentation pathway is anticipated to be the loss of a methyl radical (CH₃•) from the ethyl

group, leading to a significant peak at m/z 130. Another expected fragmentation is the loss of

ethene (C₂H₄) through a McLafferty-type rearrangement, which would result in a fragment ion

at m/z 117. The presence of a tropylium ion at m/z 91 is also anticipated, as it is a common and

stable fragment for substituted benzene derivatives.

Experimental Protocol: Acquiring High-Resolution
NMR Spectra
To experimentally validate the predicted data, the following protocol for acquiring high-

resolution NMR spectra is recommended.
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Sample Preparation

Instrument Setup

Data Acquisition

Data Processing

Click to download full resolution via product page

Figure 2. General workflow for NMR data acquisition.

Sample Preparation:

Dissolve approximately 5-10 mg of N-ethyl-3-ethynylaniline in 0.5-0.7 mL of a deuterated

solvent (e.g., CDCl₃ or DMSO-d₆).

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical

shift referencing (0 ppm).

Transfer the solution to a clean, dry 5 mm NMR tube.

Instrument Setup:

Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity.

Tune and match the probe for both ¹H and ¹³C frequencies.
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Data Acquisition:

¹H NMR: Acquire a one-dimensional proton spectrum using a standard pulse sequence. A

sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be

necessary due to the lower natural abundance of ¹³C. A DEPT (Distortionless

Enhancement by Polarization Transfer) experiment can be performed to differentiate

between CH, CH₂, and CH₃ groups.

Data Processing:

Apply Fourier transformation to the acquired free induction decays (FIDs).

Phase correct the resulting spectra.

Perform baseline correction.

Integrate the peaks in the ¹H spectrum.

Reference the chemical shifts to the internal standard (TMS).

Conclusion
This technical guide provides a comprehensive, albeit predictive, spectroscopic

characterization of N-ethyl-3-ethynylaniline. The presented data and interpretations are

based on sound scientific principles and data from closely related molecules, offering a

valuable resource for the identification and structural elucidation of this compound.

Experimental verification of these predictions will provide a definitive spectroscopic profile and

further enhance our understanding of this important synthetic intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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